Cas no 1904153-87-2 (2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid)

• Product Name: 2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid
• CAS No: 1904153-87-2
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5872414
• PubChem ID: 117568947
• Update Time: 2025-11-07

2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1904153-87-2
• EN300-767584
• 2-[(4-methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid
• 2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H18N2O2/c1-11-2-4-12(5-3-11)7-8-6-9(8)10(13)14/h8-9H,2-7H2,1H3,(H,13,14)
• InChI Key： KKXKLWOZLSKSSQ-UHFFFAOYSA-N
• SMILES： OC(C1CC1CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid (CAS No. 1904153-87-2)

2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid (CAS No. 1904153-87-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropane-carboxylic acid backbone and 4-methylpiperazine moiety, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable building block in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid combines a cyclopropane ring with a carboxylic acid functional group, which is further modified by a 4-methylpiperazine substituent. This combination enhances its versatility in chemical reactions, enabling its use in the creation of compounds with potential pharmacological activities. Researchers are particularly interested in its role as a precursor for drug candidates targeting central nervous system (CNS) disorders, inflammation, and other therapeutic areas.

In recent years, the demand for 2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid has increased due to its applications in high-throughput screening and combinatorial chemistry. Its ability to act as a scaffold for diverse molecular architectures makes it a favorite among chemists working on fragment-based drug design. Additionally, the compound's stability under various reaction conditions further enhances its utility in synthetic chemistry.

One of the most searched topics related to this compound is its potential role in the development of small-molecule inhibitors. Given the growing interest in targeted therapies, researchers are exploring how derivatives of 2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid can modulate specific biological pathways. For instance, its piperazine moiety is often investigated for its ability to improve blood-brain barrier (BBB) penetration, a critical factor in CNS drug development.

The synthesis of 2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid typically involves multi-step organic reactions, including alkylation and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, ensuring higher yields and purity. These innovations align with the pharmaceutical industry's push toward green chemistry and sustainable practices.

From a commercial perspective, 2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability often depend on the scale of procurement, with custom synthesis services being a popular option for tailored requirements. The compound's CAS No. 1904153-87-2 serves as a unique identifier, facilitating precise sourcing and regulatory compliance.

In conclusion, 2-[(4-Methylpiperazin-1-yl)methyl]cyclopropane-1-carboxylic acid represents a pivotal compound in modern drug discovery and chemical research. Its structural complexity and functional adaptability make it a cornerstone for developing next-generation therapeutics. As scientific advancements continue, this compound is poised to play an even greater role in addressing unmet medical needs and advancing precision medicine initiatives.